Cas no 850210-36-5 (Benzyl 4-(2-bromoethyl)benzoate)

• Product Name: Benzyl 4-(2-bromoethyl)benzoate
• CAS No: 850210-36-5
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 2125938
• Update Time: 2023-08-04

Benzyl 4-(2-bromoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(2-bromoethyl)benzoate
• GNEGIEVFFYOCBM-UHFFFAOYSA-N
• 4-(2-bromo-ethyl)-benzoic acid benzyl ester
• Benzyl 4-(2-bromoethyl)benzoate

• Inchi： 1S/C16H15BrO2/c17-11-10-13-6-8-15(9-7-13)16(18)19-12-14-4-2-1-3-5-14/h1-9H,10-12H2
• InChI Key： GNEGIEVFFYOCBM-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 266
• XLogP3: 5
• Topological Polar Surface Area: 26.3